Cas no 251107-41-2 (4-chloro-1H-indole-5-carboxylic acid)
4-Chloro-1H-indole-5-carboxylic acid is a halogenated indole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a chloro substituent at the 4-position and a carboxylic acid group at the 5-position, makes it a versatile intermediate for synthesizing biologically active compounds. The compound's reactivity allows for further functionalization, enabling the development of novel heterocyclic frameworks. It is particularly valuable in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its indole core, a common pharmacophore. High purity and consistent quality ensure reliable performance in synthetic applications. Suitable for controlled environments, it requires handling under standard laboratory safety protocols.
251107-41-2 structure
Product Name:4-chloro-1H-indole-5-carboxylic acid
CAS No:251107-41-2
MF:C9H6ClNO2
MW:195.602441310883
MDL:MFCD20645612
CID:1420906
PubChem ID:18504928
Update Time:2025-06-06
4-chloro-1H-indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carboxylic acid, 4-chloro-
- 4-chloro-1H-indole-5-carboxylic acid
- 4-Chloro-1H-indole-5-carboxylicacid
- AS-36569
- SCHEMBL5374802
- YYRDZTXRLMYLQY-UHFFFAOYSA-N
- SY322854
- 251107-41-2
- AKOS022917917
- BKA10741
- DB-117885
- CS-0450132
- EN300-317307
- MFCD20645612
-
- MDL: MFCD20645612
- Inchi: 1S/C9H6ClNO2/c10-8-5-3-4-11-7(5)2-1-6(8)9(12)13/h1-4,11H,(H,12,13)
- InChI Key: YYRDZTXRLMYLQY-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CC2=C1C=CN2
Computed Properties
- Exact Mass: 195.00878
- Monoisotopic Mass: 195.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
4-chloro-1H-indole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM241060-1g |
4-Chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 95% | 1g |
$818 | 2021-08-04 | |
| abcr | AB542212-250 mg |
4-Chloro-1H-indole-5-carboxylic acid; . |
251107-41-2 | 250MG |
€590.40 | 2023-07-11 | ||
| abcr | AB542212-1 g |
4-Chloro-1H-indole-5-carboxylic acid; . |
251107-41-2 | 1g |
€1,409.80 | 2023-07-11 | ||
| Chemenu | CM241060-1g |
4-Chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 95% | 1g |
$1143 | 2024-07-28 | |
| Alichem | A199012451-50mg |
4-Chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 95% | 50mg |
$432.30 | 2023-09-02 | |
| Alichem | A199012451-250mg |
4-Chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 95% | 250mg |
$1180.00 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1097579-100mg |
4-chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 97% | 100mg |
$245 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097579-250MG |
4-chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 97% | 250mg |
$395 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097579-500MG |
4-chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 97% | 500mg |
$665 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097579-1G |
4-chloro-1H-indole-5-carboxylic acid |
251107-41-2 | 97% | 1g |
$995 | 2024-07-21 |
4-chloro-1H-indole-5-carboxylic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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